![molecular formula C22H22N4O5S B2605129 2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide CAS No. 946235-55-8](/img/structure/B2605129.png)
2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(7,9-dimethyl-4-oxopyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide” is a complex organic molecule that contains several functional groups and rings. It has a pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-3(4H)-one core, which is a bicyclic system containing a pyridine ring fused with a thieno[3,2-d]pyrimidin-3(4H)-one ring. The molecule also contains a trimethoxyphenyl group attached via an acetamide linkage .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridothienopyrimidinone core would likely contribute to the rigidity of the molecule, while the trimethoxyphenyl group could potentially participate in π-π stacking interactions .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups present. The amide group could potentially undergo hydrolysis or participate in condensation reactions. The methyl groups might be susceptible to oxidation, and the aromatic rings could potentially undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings would likely make the compound relatively nonpolar and insoluble in water. The compound’s melting and boiling points would be influenced by the strength of the intermolecular forces, which would be affected by the presence of the polar amide group .Scientific Research Applications
Heterocyclic Compound Synthesis
Research on heterocyclic derivatives, such as thieno[2,3-d]pyrimidines, pyridothienopyrimidines, and related structures, has been extensive due to their potential biological and pharmacological activities. These compounds are synthesized through various chemical reactions and are often evaluated for their antimicrobial, anti-inflammatory, and antiproliferative properties.
Antimicrobial Activity : Several studies have synthesized and evaluated the antimicrobial activity of thieno[2,3-d]pyrimidines and related derivatives. Compounds have been shown to exhibit significant activity against Gram-positive and Gram-negative bacteria, as well as fungi, highlighting their potential as new antimicrobial agents (El-Essawy et al., 2016; Kerru et al., 2019).
Aldose Reductase Inhibitors : Compounds such as 2,4-dioxo-thieno[2,3-d]pyrimidin-1-acetic acids have been tested for their ability to inhibit aldose reductase, an enzyme implicated in diabetic complications. Some of these compounds displayed significant in vitro inhibitory activity, making them potential candidates for treating conditions related to diabetes (Ogawva et al., 1993).
Antiproliferative and Anti-Angiogenic Properties : Novel thieno[2,3-d]pyrimidin-4(3H)-ones have been prepared and assessed for their antiproliferative and anti-angiogenic activities. The synthesis of these compounds involves structural variations to explore their potential as cancer therapeutics, demonstrating the versatility of thieno[2,3-d]pyrimidine derivatives in drug development (Gold et al., 2020).
Crystal Structure Analysis : The crystal structure analysis of related compounds, such as N-(3,4-dimethoxyphenyl)pyrido[3′,2′:4,5]-thieno[3,2-d]pyrimidin-4-amine, provides insights into their chemical properties and potential interactions with biological targets. Such analyses are crucial for understanding the mechanism of action and for the design of more potent derivatives (Guillon et al., 2013).
Future Directions
Properties
IUPAC Name |
2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)-N-(3,4,5-trimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O5S/c1-11-6-12(2)24-21-17(11)18-20(32-21)22(28)26(10-23-18)9-16(27)25-13-7-14(29-3)19(31-5)15(8-13)30-4/h6-8,10H,9H2,1-5H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQARZONMEWWPBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC(=C(C(=C4)OC)OC)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.